Cas no 1021040-78-7 (3-chloro-N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide)

• Product Name: 3-chloro-N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide
• CAS No: 1021040-78-7
• MF: C₂₀H₂₃ClFN₃O₃S
• MW: 439.931326150894
• CID: 5932527
• PubChem ID: 42175518
• Update Time: 2025-05-21

3-chloro-N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide
• 3-chloro-N-[3-[4-(2-fluorophenyl)piperazin-1-yl]sulfonylpropyl]benzamide
• SR-01000921682-1
• 1021040-78-7
• 3-chloro-N-(3-((4-(2-fluorophenyl)piperazin-1-yl)sulfonyl)propyl)benzamide
• VU0639126-1
• AKOS024503215
• F5253-0328
• SR-01000921682

• Inchi： 1S/C20H23ClFN3O3S/c21-17-6-3-5-16(15-17)20(26)23-9-4-14-29(27,28)25-12-10-24(11-13-25)19-8-2-1-7-18(19)22/h1-3,5-8,15H,4,9-14H2,(H,23,26)
• InChI Key： HYQZPOQUELTGTE-UHFFFAOYSA-N
• SMILES： C(NCCCS(N1CCN(C2=CC=CC=C2F)CC1)(=O)=O)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 439.1132686g/mol
• Monoisotopic Mass: 439.1132686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.1Ų

Additional information on 3-chloro-N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide

3-Chloro-N-(3-{[4-(2-Fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide: A Comprehensive Overview

The compound with CAS No. 1021040-78-7, known as 3-chloro-N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical chemistry and drug discovery. This compound is notable for its complex structure, which incorporates a piperazine ring, a sulfonamide group, and a fluorophenyl substituent, all of which contribute to its unique pharmacological properties.

Recent studies have highlighted the potential of this compound as a modulator of key biological targets, particularly in the context of central nervous system disorders and inflammatory conditions. The presence of the piperazine moiety is particularly significant, as it is known to enhance bioavailability and improve the pharmacokinetic profile of drugs. Moreover, the sulfonamide group is often associated with improved solubility and reduced toxicity, making this compound an attractive candidate for further development.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The introduction of the fluorophenyl group is achieved via a palladium-catalyzed coupling reaction, which ensures high yields and excellent regioselectivity. This approach not only underscores the importance of modern catalytic methods in organic synthesis but also highlights the versatility of this compound in various chemical transformations.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical data indicate that it exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. Furthermore, its ability to cross the blood-brain barrier suggests potential utility in treating conditions like Alzheimer's disease and other cognitive impairments.

In addition to its enzymatic activity, this compound has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can effectively suppress the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in activated macrophages. This dual action—combining neuroprotective and anti-inflammatory effects—positions it as a promising candidate for multi-target therapeutic interventions.

The structural features of this compound also make it amenable to further modification and optimization. For instance, the substitution pattern on the benzamide ring can be altered to fine-tune its pharmacodynamic properties, while modifications to the piperazine ring could enhance its selectivity for specific biological targets.

In conclusion, CAS No. 1021040-78-7 represents a cutting-edge chemical entity with significant potential in drug discovery and development. Its unique structure, combined with its promising biological activity, makes it a focal point for ongoing research efforts aimed at advancing novel therapeutics for a range of medical conditions.